Cas no 2361640-89-1 (Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1))

• Product Name: Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1)
• CAS No: 2361640-89-1
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5457422
• Update Time: 2025-06-25

Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1)

• Inchi： 1S/C9H17NO2.ClH/c1-4-11-5-2-8(1)9-7-10-3-6-12-9;/h8-10H,1-7H2;1H
• InChI Key： VQNFUEFFJVUMFW-UHFFFAOYSA-N
• SMILES： C1(C2OCCNC2)CCOCC1.Cl

Additional information on Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1)

Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) (CAS No. 2361640-89-1): An Overview

Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) (CAS No. 2361640-89-1) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(tetrahydro-2H-pyran-4-yl)morpholine hydrochloride, is a derivative of morpholine and tetrahydropyran, which are both important scaffolds in the design of bioactive molecules.

The structure of Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) features a morpholine ring connected to a tetrahydropyran ring through a carbon atom. The presence of the hydrochloride salt ensures good solubility in aqueous media, making it suitable for various biological applications. The compound's unique structural properties contribute to its potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the biological activities of Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1). For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest its potential use in the treatment of chronic inflammatory diseases and pain management.

In addition to its anti-inflammatory effects, Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) has been investigated for its neuroprotective properties. A study conducted by researchers at the University of California found that this compound can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it can be effectively administered orally and maintain therapeutic concentrations in the body over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) in various therapeutic areas. Early results from Phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

The synthetic route to produce Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) is well-documented in the literature. A common approach involves the reaction of 4-hydroxytetrahydropyran with morpholine followed by treatment with hydrogen chloride to form the hydrochloride salt. This synthetic method is scalable and can be adapted for large-scale production in pharmaceutical manufacturing.

In conclusion, Morpholine, 2-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) (CAS No. 2361640-89-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.